3-[(2,2-dimethylhydrazino)carbonyl]-1,2,2-trimethylcyclopentanecarboxylic acid

• IUPAC Name: 3-(dimethylaminocarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• InChI: InChI=1S/C12H22N2O3/c1-11(2)8(9(15)13-14(4)5)6-7-12(11,3)10(16)17/h8H,6-7H2,1-5H3,(H,13,15)(H,16,17)
• InChI Key: GEHRKPJONVTCMU-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CCC1(C)C(=O)O)C(=O)NN(C)C)C
• Molecular Formula: C12H22N2O3
• Molecular Weight: 242.31 g/mol

Description

The compound “3-[(2,2-dimethylhydrazino)carbonyl]-1,2,2-trimethylcyclopentanecarboxylic acid” is a type of carboxylic acid derivative. It contains a carboxyl functional group (CO2H), a carbonyl group (C=O), and a dimethylhydrazino group (N2(CH3)2) attached to a cyclopentane ring.

Synthesis Analysis

The synthesis of such compounds often involves nucleophilic addition reactions. For example, the carbonyl group can be attacked by a nucleophile like a cyanide ion. The reaction of aldehydes and ketones with primary amines can form imine derivatives. Carboxylic acids can also be converted to esters, amides, acyl hydrazides, or hydroxamic acids.

Molecular Structure Analysis

The molecular structure of this compound includes a cyclopentane ring, which is a cyclic hydrocarbon with a five-membered ring. The carbonyl group is attached to one of the carbons in the ring, and the dimethylhydrazino group is attached to the carbonyl carbon.

Chemical Reactions Analysis

Carbonyl compounds, like the one in this molecule, can undergo a variety of reactions. They can react with primary amines to form imines. They can also undergo nucleophilic addition reactions, where a nucleophile attacks the slightly positive carbon atom.